Cas no 83898-14-0 (4-Ethoxy-4-P-tolyl-butyronitrile)

• Product Name: 4-Ethoxy-4-P-tolyl-butyronitrile
• CAS No: 83898-14-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 721915
• PubChem ID: 97969
• Update Time: 2025-04-19

4-Ethoxy-4-P-tolyl-butyronitrile Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, g-ethoxy-4-methyl-
• 4-ethoxy-4-(4-methylphenyl)butanenitrile
• gamma-ethoxy-4-methylbenzenebutyronitrile
• NS00062255
• DTXSID301288575
• gamma-Ethoxy-4-methylbenzenebutanenitrile
• EINECS 281-222-7
• NSC 62702
• NSC62702
• NSC-62702
• 4-ETHOXY-4-(P-TOLYL)-BUTYRONITRILE
• AKOS024323016
• 83898-14-0
• 4-Ethoxy-4-P-tolyl-butyronitrile

• Inchi： 1S/C13H17NO/c1-3-15-13(5-4-10-14)12-8-6-11(2)7-9-12/h6-9,13H,3-5H2,1-2H3
• InChI Key： XNTCRZPEWZRCPA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C)=CC=1)CCC#N

Computed Properties

• Exact Mass: 203.131
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 326°C at 760 mmHg
• Flash Point: 137.6°C
• Refractive Index: 1.505